Cas no 1804185-97-4 (7-(Difluoromethyl)-2-ethylbenzo[d]oxazole)

• Product Name: 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole
• CAS No: 1804185-97-4
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 4819530
• Update Time: 2025-05-22

7-(Difluoromethyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C10H9F2NO/c1-2-8-13-7-5-3-4-6(10(11)12)9(7)14-8/h3-5,10H,2H2,1H3
• InChI Key： XRRZMTBWBDSYLW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1OC(CC)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole

Recent Advances in the Study of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4)

The compound 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and ethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in inhibiting certain enzymes involved in inflammatory responses. The study utilized in vitro and in vivo models to demonstrate that 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole effectively reduces cytokine production, suggesting its potential as an anti-inflammatory agent. The compound's selectivity and low toxicity profile further enhance its appeal for therapeutic use.

Another significant development is the exploration of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole in oncology. A recent preprint on bioRxiv (2024) reports its ability to induce apoptosis in cancer cell lines by targeting the mitochondrial pathway. The study employed high-throughput screening and molecular docking simulations to identify the compound's interaction with key apoptotic proteins. These findings open new avenues for designing targeted cancer therapies, particularly for resistant malignancies.

In addition to its therapeutic potential, advancements in the synthetic methodology of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole have been reported. A paper in Organic Letters (2023) describes a novel, scalable synthesis route that improves yield and purity. This methodological innovation addresses previous challenges in large-scale production, making the compound more accessible for further research and clinical trials.

Despite these promising results, challenges remain in fully understanding the pharmacokinetics and long-term safety of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole. Ongoing studies are investigating its metabolic stability and potential drug-drug interactions. Researchers emphasize the need for comprehensive preclinical evaluations before advancing to human trials.

In conclusion, 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility position it as a valuable candidate for future therapeutic development. Continued research will be essential to unlock its full potential and translate findings into clinical applications.